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Compound of Interest

Compound Name: 2-Isopropylcyclopentanone

Cat. No.: B083243

This guide provides essential information for the safe handling, storage, and troubleshooting of
2-Isopropylcyclopentanone in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development.

Frequently Asked Questions (FAQS)
Q1: What is 2-Isopropylcyclopentanone and what are its primary hazards?

2-Isopropylcyclopentanone (CAS No. 14845-55-7) is a chemical intermediate used in the
synthesis of fungicides and pharmaceuticals.[1][2][3] It is classified as a hazardous substance
with the following primary risks:

Flammable: It is a flammable liquid and its vapors can form combustible mixtures with air.[4]

[5]

Toxic: It is considered toxic if swallowed.[4][6]

Irritant: It can cause serious eye irritation and skin irritation.[4][5]

Respiratory Tract Irritant: Inhalation may cause respiratory irritation.[4]
Q2: What are the proper storage conditions for 2-Isopropylcyclopentanone?

To ensure safety and maintain chemical integrity, 2-lsopropylcyclopentanone should be
stored according to the following guidelines:
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e Location: Store in a cool, dry, dark, and well-ventilated area.[7][8][9]

o Cabinet: As a flammable liquid, it must be kept in a dedicated, approved flammable storage
cabinet.[7][8][10][11] These cabinets should be labeled "Flammable — Keep Fire Away".[10]
[11]

e Ignition Sources: Store away from all sources of heat and ignition, including open flames,
sparks, and direct sunlight.[5][7][8]

» Container: Keep the container tightly closed to prevent the escape of vapors.[5][11]

e Segregation: Store separately from incompatible materials such as oxidizers, reducing
agents, acids, and bases.[8]

Q3: What Personal Protective Equipment (PPE) is required when handling this chemical?

Appropriate PPE is mandatory to protect against the hazards of 2-lsopropylcyclopentanone.
[12] The minimum required PPE includes:

Eye and Face Protection: Chemical splash goggles are required.[12] For tasks with a higher
risk of splashing, a face shield should be worn in addition to goggles.[13]

o Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves, to protect against
skin contact.[12][14]

o Protective Clothing: A flame-resistant lab coat should be worn to protect against accidental
spills and fire hazards.[5][14]

o Respiratory Protection: Handling should be done in a well-ventilated area, preferably inside a
chemical fume hood, to avoid inhaling vapors.[10][11] If ventilation is inadequate, a respirator
with an organic vapor cartridge may be necessary.[14][15]

Q4: How should | handle the transfer of 2-Isopropylcyclopentanone between containers?
Transferring flammable liquids requires specific precautions to prevent fires and spills:

o Location: Whenever possible, conduct transfers inside a chemical fume hood.[10]
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» Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that both
the dispensing and receiving containers are properly bonded and grounded.[5][10]

e Ventilation: Ensure the area is well-ventilated to prevent the accumulation of flammable
vapors.[9][11]

e Quantity: Keep the quantities of flammable liquids outside of a storage cabinet to a minimum.

[7]
Troubleshooting Guide

Issue: I've noticed a change in the color or clarity of the 2-Isopropylcyclopentanone.

» Possible Cause: This could indicate contamination or chemical degradation. Over time, some
chemicals can degrade, especially if exposed to light, air, or incompatible materials.[7]

o Solution: Do not use the chemical. Visually inspect the container for any signs of
deterioration.[7] If the integrity of the chemical is in doubt, it should be disposed of according
to your institution's hazardous waste guidelines.

Issue: There is a strong odor in the lab, even when the container is closed.

» Possible Cause: The container may not be sealed properly, or there may be a small,
unnoticed spill. Ketones can have strong odors, and their vapors are flammable.

e Solution:

o

Ensure the container cap is tightly sealed.

o

Inspect the container and storage area for any signs of leaks or spills.

o

Verify that the storage area is adequately ventilated. Flammable storage cabinets are
generally not recommended for venting as it can reduce their fire protection effectiveness.
[11]

o If the odor persists, move the container to a fume hood and re-evaluate its integrity.

Issue: | accidentally spilled a small amount of 2-lsopropylcyclopentanone on the bench.
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e Possible Cause: Accidental spillage during handling.

e Solution:

o Alert others in the immediate area.

[¢]

Ensure there are no ignition sources nearby.[11]

[e]

If you are trained and it is safe to do so, contain and clean up the spill using an
appropriate chemical absorbent material.

Place the used absorbent material in a sealed container for hazardous waste disposal.

[e]

o

Clean the affected surface thoroughly.

Data and Properties

Table 1: Physical and Chemical Properties of 2-Isopropylcyclopentanone

Property Value Reference
CAS Number 14845-55-7 [1][4]
Molecular Formula CsH140 [1][4][6]
Molecular Weight 126.20 g/mol [11[4116]
Appearance Colorless Liquid [16]
Boiling Point 175-176 °C [16][17]
Density 0.9105 g/cms3 [16]
Solubility Hardly soluble in water [1][3]
Storage Class 6.1.C (Combustible, acute 6]

toxic)

Experimental Protocols & Workflows
General Protocol for Safe Handling and Use
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This protocol outlines the standard procedure for working with 2-lIsopropylcyclopentanone in
a laboratory setting.

» Risk Assessment: Before starting any experiment, perform a thorough risk assessment
covering all potential hazards.

e PPE Donning: Put on all required PPE, including a lab coat, chemical splash goggles, and
nitrile gloves.[12][14]

e Preparation:
o Ensure a chemical fume hood is operational and available for use.[10]

o Prepare the workspace by removing any unnecessary items and potential ignition sources.
[11]

o Have spill control materials and a fire extinguisher readily accessible.[14]
e Chemical Retrieval:

o Retrieve the 2-Isopropylcyclopentanone container from the flammable storage cabinet.

[8]

o Visually inspect the container for any damage or leaks before transporting it to the fume
hood.[7]

e Procedure:

o Perform all manipulations, including measuring and transferring the chemical, inside the
fume hood.[10]

o Keep the container closed when not in use.[11]
e Post-Procedure:
o Tightly seal the chemical container.

o Clean any contaminated glassware and the work surface within the fume hood.
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o Return the chemical to its designated flammable storage cabinet.[8]

o Waste Disposal: Dispose of any waste, including contaminated consumables, in a properly
labeled hazardous waste container.

o PPE Doffing: Remove PPE in the correct order to avoid contamination. Wash hands
thoroughly after handling the substance.[5]

Visual Guides
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Caption: Workflow for safely handling 2-Isopropylcyclopentanone.
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Caption: Troubleshooting decision tree for unexpected issues.
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Caption: Chemical incompatibility and segregation guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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